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Compound of Interest

Compound Name: Nanangenine H

Cat. No.: B14132396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nanangenine H, a drimane
sesquiterpenoid fungal metabolite. It covers its chemical properties, and biosynthetic origins,
and details the experimental procedures for its isolation and characterization, designed to
support further research and development efforts.

Core Molecular Data

Nanangenine H is a natural product isolated from the fungus Aspergillus nanangensis. Its
fundamental molecular characteristics are summarized below.

Property Value Source
Molecular Formula C22H3606 [1]
Formula Weight 396.5 g/mol [1]

Physicochemical and Spectroscopic Data

The following table outlines key physicochemical and spectroscopic data for Nanangenine H,

as reported in the primary literature.
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Parameter Value Conditions
Appearance White powder

Optical Rotation [a]D2* -270 (c 0.13, MeOH)
UV-Vis (Amax) 200 nm (MeCN), log € 3.98

[M = H20 + H]* calcd. for

HRMS-ESI(+) oo
2213505

Biosynthesis of Nanangenines

The production of Nanangenine H is linked to a putative biosynthetic gene cluster in
Aspergillus nanangensis. The proposed pathway involves a haloacid dehalogenase-like (HAD-
like) terpene cyclase, AncC, which is believed to cyclize farnesyl pyrophosphate (FPP) into the
drimane-type sesquiterpene, (+)-albicanol.[2] Subsequent enzymatic modifications, including
oxidations and acylations, are thought to yield the various nanangenine compounds, including
Nanangenine H.

The following diagram illustrates a simplified, putative biosynthetic pathway for the
nanangenine core structure.
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Caption: Putative biosynthetic pathway of Nanangenine H from FPP.

Experimental Protocols

The following methodologies are based on the experimental procedures described for the
isolation and characterization of nanangenines.[1]

Fungal Cultivation and Extraction
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 Cultivation:Aspergillus nanangensis was cultivated on solid substrates such as jasmine rice
and pearl barley for 21 days to achieve confluent mycelial growth.[1]

o Extraction: The grain cultures were extracted with acetone. The resulting aqueous residue
was then partitioned with ethyl acetate (EtOAc) and subsequently defatted with hexane to
yield an enriched extract of non-polar secondary metabolites.[1]

The general workflow for the extraction of nanangenines is depicted below.

A. nanangensis Culture
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Acetone Extraction

:

EtOAc Partitioning

:

Hexane Defatting
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Caption: General workflow for the extraction of nanangenines.

Spectroscopic Analysis

o Optical Rotation: Measured using a Perkin-Elmer Model 341 polarimeter or a Jasco P-1010

polarimeter.[1]
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e UV-Vis Spectroscopy: Acquired on a Varian Cary 4000 spectrophotometer or a Jasco V-760
spectrophotometer.[1]

e High-Resolution Mass Spectrometry (HRMS): High-resolution positive electrospray ionization
mass spectrometry (HRESI(+)MS) was used to determine the molecular formula.[1]

Biological Activity

In the initial study, Nanangenine H, along with several other nanangenine compounds, was
assayed for in vitro activity against a panel of bacteria, fungi, and mammalian cell lines.
Notably, Nanangenine H was reported to be inactive in all of the assays performed, with
activity tested up to 100 pg/mL.[1] This suggests that specific structural features, potentially the
acylation at the 6-OH position present in other active nanangenines, are important for biological
activity.[1] The broader class of drimane sesquiterpenoids has been shown to exhibit various
biological activities, including anti-inflammatory and cytotoxic effects.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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